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An In-Depth Technical Guide to 3-(3-Methoxyphenyl)thiomorpholine: Core Properties and
Applications

Introduction

3-(3-Methoxyphenyl)thiomorpholine is a heterocyclic compound featuring a central
thiomorpholine ring substituted at the 3-position with a 3-methoxyphenyl group. As a member
of the thiomorpholine class, a scaffold of significant interest in medicinal chemistry, this
molecule serves as a valuable building block for the synthesis of more complex, biologically
active compounds.[1][2] The unique combination of the flexible, saturated thiomorpholine ring
and the electronically distinct methoxy-substituted aromatic ring imparts specific
physicochemical properties that are crucial for its application in drug discovery and chemical
synthesis.

This guide provides a comprehensive overview of the core basic properties of 3-(3-
Methoxyphenyl)thiomorpholine, intended for researchers, scientists, and drug development
professionals. We will delve into its chemical and physical characteristics, plausible synthetic
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routes, spectroscopic signature, and the broader pharmacological context that makes the
thiomorpholine scaffold a privileged structure in modern pharmaceutical research.[1][3]

Physicochemical Properties

The fundamental properties of 3-(3-Methoxyphenyl)thiomorpholine are summarized below.
This data is essential for its proper handling, storage, and application in experimental settings.

Property Value Source
Molecular Formula C11H1sNOS
Molecular Weight 209.31 g/mol
Appearance Solid
CAS Number 914349-59-0 [4]
SMILES String COclccee(cl)C2CSCCN2
InChi Key LETNFDFQIZLGNU-

UHFFFAOYSA-N
Purity Typically offered at =95% [4]
Storage Class 11 (Combustible Solids)

WGK 3 (severe hazard to
WGK
water)

Synthesis and Workflow

While specific, peer-reviewed synthetic procedures for 3-(3-Methoxyphenyl)thiomorpholine
are not extensively detailed in public literature, a logical and representative synthesis can be
proposed based on established organic chemistry principles for constructing thiomorpholine
rings.[5] A common approach involves the cyclization of an appropriate amino-thiol precursor.

Representative Synthetic Protocol

A plausible route could involve the reaction of 2-amino-1-(3-methoxyphenyl)ethan-1-ol with a
suitable sulfur-containing cyclizing agent or a multi-step process involving protection, activation,
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and cyclization steps. An alternative, and often more direct, method is the intramolecular
cyclization of a precursor containing both the amine and a leaving group-activated thiol or vice-

versa.

The following diagram outlines a conceptual workflow for a potential synthesis, highlighting the

key transformations required.
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Conceptual workflow for the synthesis of 3-(3-Methoxyphenyl)thiomorpholine.

Causality in Experimental Choices:

e Reductive Amination: This is a robust and widely used method for converting ketones to
amines, providing the core nitrogen atom of the heterocyclic ring.

 Intramolecular Cyclization: This key step forms the thiomorpholine ring. The choice of
cyclization conditions (e.g., acid-catalyzed dehydration or Mitsunobu reaction) would depend
on the specific functional groups present in the open-chain intermediate to ensure high yield
and minimize side reactions.

Spectroscopic Characterization

Spectroscopic analysis is critical for confirming the identity and purity of 3-(3-
Methoxyphenyl)thiomorpholine.[6][7] The expected spectral data are outlined below, based
on the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
e H-NMR:

o Aromatic Protons (approx. 6 6.7-7.3 ppm): The four protons on the methoxyphenyl ring
would appear as a complex multiplet pattern characteristic of a 1,3-disubstituted benzene
ring.

o Thiomorpholine Protons (approx. & 2.5-4.5 ppm): The protons on the thiomorpholine ring
(CH, CHz, CH2) would exhibit complex and overlapping multiplets due to their
diastereotopic nature and coupling with each other. The proton at the C3 position,
adjacent to the phenyl ring, would likely appear as a distinct multiplet.

o Methoxy Protons (approx. & 3.8 ppm): A sharp singlet integrating to three protons is
expected for the -OCHs group.[8]

o Amine Proton (variable): The N-H proton would appear as a broad singlet, with its
chemical shift being highly dependent on solvent and concentration.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1418717/docs?utm_src=pdf-body-img#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717/docs?utm_src=pdf-body#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717/docs?utm_src=pdf-body#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717/docs?utm_src=pdf-body#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://www.youtube.com/watch?v=ZHs7VgZyw6k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e BC-NMR:

o Aromatic Carbons (approx. o 110-160 ppm): Six distinct signals are expected. The carbon
attached to the oxygen of the methoxy group would be the most downfield (around 160
ppm), followed by the carbon attached to the thiomorpholine ring.[8]

o Methoxy Carbon (approx. & 55 ppm): A single peak for the -OCHs carbon.

o Thiomorpholine Carbons (approx. & 30-60 ppm): Three signals corresponding to the
carbons of the thiomorpholine ring.

Infrared (IR) Spectroscopy

e ~3300 cm~% N-H stretching vibration (secondary amine).

e ~3100-3000 cm~: Aromatic C-H stretching.

e ~2950-2850 cm~1: Aliphatic C-H stretching from the thiomorpholine ring and methoxy group.
e ~1600 cm~1 & ~1480 cm~1: Aromatic C=C stretching vibrations.[8]

e ~1250 cm~: Aryl-O-CHs stretching (asymmetric).

e ~1040 cm~1: Aryl-O-CHs stretching (symmetric).

Mass Spectrometry (MS)

e The electron ionization (EI) mass spectrum would be expected to show a molecular ion (M)
peak at m/z = 209, corresponding to the molecular weight of the compound.

Biological and Pharmacological Context

While 3-(3-methoxyphenyl)thiomorpholine is primarily a building block, the thiomorpholine
scaffold itself is a "privileged" structure in medicinal chemistry, meaning it is a recurring motif in
a wide range of biologically active compounds.[1][3][9] Its unique properties, including water
solubility, weak basicity, and low toxicity, make it an attractive component for enhancing the
pharmacokinetic profiles of drug candidates.[9]
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Derivatives of thiomorpholine have demonstrated a vast array of pharmacological activities,
including:

* Anticancer[9]

¢ Antitubercular[2]

o Antioxidant[2]

¢ Hypolipidemic[1][2]
¢ Antimalarial[2]

e Enzyme Inhibition: Including dipeptidyl peptidase IV (DPP-IV) inhibitors for type 2 diabetes
and tumor necrosis factor-a-converting enzyme (TACE) inhibitors for rheumatoid arthritis.[1]

The following diagram illustrates the diverse therapeutic areas where the thiomorpholine
scaffold has shown potential.

Hypolipidemic Agents

Antitubercular Drugs
(e.g., Sutezolid)

Anticancer Agents

Thiomorpholine
Scaffold

Enzyme Inhibitors o
(DPP-1V, TACE) ' Antioxidant Agents)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. jchemrev.com [jchemrev.com]

. jchemrev.com [jchemrev.com]

. researchgate.net [researchgate.net]

. alchempharmtech.com [alchempharmtech.com]

. Thiomorpholine synthesis [organic-chemistry.org]

. lehigh.edu [lehigh.edu]

. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]

. youtube.com [youtube.com]

°
(] (0] ~ (@] )] EEN w N =

. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [3-(3-Methoxyphenyl)thiomorpholine basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1418717/docs#3-3-methoxyphenyl-thiomorpholine-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1418717/docs?utm_src=pdf-body-img#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jchemrev.com/article_137447.html
https://www.jchemrev.com/article_137447_79eda4720eb4bf21bcdc827105745e82.pdf
https://www.researchgate.net/publication/352814684_Morpholine_and_Thiomorpholine_A_Privileged_scaffold_possessing_diverse_bioactivity_profile
https://www.alchempharmtech.com/product/914349-59-0-2/
https://www.organic-chemistry.org/synthesis/heterocycles/thiomorpholines.shtm
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://www.youtube.com/watch?v=ZHs7VgZyw6k
https://www.researchgate.net/publication/374605213_Morpholine_and_thiomorpholine_derived_polymers_multifunctional_platforms_for_biological_applications
https://www.benchchem.com/product/b1418717/docs#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717/docs#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717/docs#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/product/b1418717/docs#3-3-methoxyphenyl-thiomorpholine-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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